Cas no 34068-01-4 (3-Benzyloxyacetophenone)

3-Benzyloxyacetophenone Properties

Names and Identifiers

• 1-(3-(Benzyloxy)phenyl)ethanone
• 3-Benzyloxyacetophenone
• 3'-Benzyloxyacetophenone
• 1-(3-Benzyloxyphenyl)ethanone
• 1-(3-phenylmethoxyphenyl)ethanone
• Ethanone, 1-[3-(phenylmethoxy)phenyl]-
• 3′-Benzyloxyacetophenone
• m-benzyloxyacetophenone
• 3'-Benzyloxy acetophenone
• 1-[3-(benzyloxy)phenyl]ethanone
• 1-(3-(Phenylmethoxy)phenyl)ethan-1-one
• 1-[3-(benzyloxy)phenyl]ethan-1-one
• 1-[3-(phenylmethoxy)phenyl]ethan-1-one
• Ethanone, 1-(3-(phenylmethoxy)phenyl)-
• 1-acetyl-3-(phenylmethoxy)benzene
• 3'-(Benzyloxy)acetophenone
• NSC159118
• 3'benzyloxyacetophen
• AMY32513
• Y10312
• DTXSID40187667
• FGQMEAWGAUALJQ-UHFFFAOYSA-N
• 34068-01-4
• 3 inverted exclamation mark -(Benzyloxy)acetophenone
• InChI=1/C15H14O2/c1-12(16)14-8-5-9-15(10-14)17-11-13-6-3-2-4-7-13/h2-10H,11H2,1H3
• SCHEMBL68983
• DS-1896
• MFCD00026221
• AKOS000201993
• EINECS 251-816-0
• 3-Benzyloxy acetophenone
• 3'benzyloxyacetophenone
• CS-W014208
• B4705
• CHEMBL3770608
• SY028458
• NS00029608
• FGQMEAWGAUALJQ-UHFFFAOYSA-
• NSC-159118
• Z26030924
• 3-(benzyloxy)acetophenone
• FT-0639154
• NSC 159118
• EN300-37469
• AI3-25499
• DB-022287
• +Expand

• MDL： MFCD00026221
• InChIKey： FGQMEAWGAUALJQ-UHFFFAOYSA-N
• Inchi： 1S/C15H14O2/c1-12(16)14-8-5-9-15(10-14)17-11-13-6-3-2-4-7-13/h2-10H,11H2,1H3
• SMILES： O(C1=C([H])C([H])=C([H])C(C(C([H])([H])[H])=O)=C1[H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 226.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 226.099
• Heavy Atom Count: 17
• Complexity: 243
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 3.46820
• PSA: 26.30000
• Refractive Index: 1.6530 (estimate)
• Boiling Point: 154°C/0.3mmHg(lit.)
• Melting Point: No data available
• Flash Point: 155.9±14.5 °C
• Solubility: Soluble in Chloroform, Dichloromethane and Methanol
• Color/Form: Pure liquid
• Solubility: Not determined
• λmax: 305(MeOH)(lit.)
• Density: 1.0891 (rough estimate)

3-Benzyloxyacetophenone Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：warning

3-Benzyloxyacetophenone Customs Data

• HS CODE：2914509090
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%